Mutalomycin sodium
Overview
Description
28-Epimutalomycin is a new polyether antibiotic from Streptomyces mutabilis and a derivative of mutalomycin.
Scientific Research Applications
Antibiotic Properties and Structural Analysis
- Antibiotic Production : Mutalomycin sodium, produced by Streptomyces mutabilis, exhibits antibiotic properties. It's effective against gram-positive bacteria and Eimeria tenella, an agent causing chicken coccidiosis (Fehr, King, & Kuhn, 1977).
- Structural Details : The structure of this compound, a monocarboxylic acid, has been elucidated through nuclear magnetic resonance studies. It's structurally related to lonomycin A, highlighting its complex polyether composition (Zhang, Anteunis, & Borremans, 2010).
Derivatives and Synthesis
- Derivative Synthesis : Research into derivatives of this compound has led to the discovery of 2-epimutalomycin and 28-epimutalomycin. These findings are significant for understanding the chemical versatility and potential applications of mutalomycin (Fehr, Kuhn, Loosli, Ponelle, Boelsterli, & Walkinshaw, 1989).
Drug Delivery Systems
- Microsphere Formulation : this compound has been explored in the context of drug delivery systems. For example, ceftriaxone sodium-loaded mucoadhesive microspheres have been developed for rectal delivery, showcasing the potential for this compound in advanced drug delivery techniques (Ofokansi, Adikwu, & Okore, 2007).
Clinical Research and Applications
Gastrointestinal Applications : Studies involving rectal delivery of drugs like glibenclamide have utilized mucin, which could be relevant to research involving this compound, particularly in enhancing drug absorption and release in gastrointestinal treatments (Adikwu & Okafor, 2006).
Anti-Inflammatory Drug Formulation : Research on rectal mucoadhesive hydrogels containing anti-inflammatory drugs like Tolmetin Sodium opens avenues for considering this compound in similar formulations, contributing to prolonged action and increased bioavailability (Ramadan, Elbakry, Esmaeil, & Khaleel, 2017).
Antagonistic Properties : The role of ionic strength in salt antagonism, particularly in antibiotics, is crucial. Understanding these mechanisms can provide insights into optimizing this compound's efficacy in combating bacterial infections (Beggs & Andrews, 1976).
properties
CAS RN |
124918-42-9 |
|---|---|
Molecular Formula |
C41H69NaO12 |
Molecular Weight |
776.98 |
IUPAC Name |
sodium;2-[2-hydroxy-6-[1-[7-hydroxy-2-[5-[5-(6-hydroxy-3,5,6-trimethyloxan-2-yl)-3-methyloxolan-2-yl]-5-methyloxolan-2-yl]-2,8-dimethyl-1,10-dioxaspiro[4.5]decan-9-yl]ethyl]-4-methoxy-3,5-dimethyloxan-2-yl]propanoate |
InChI |
InChI=1S/C41H70O12.Na/c1-20-17-22(3)39(11,45)50-31(20)29-18-21(2)35(48-29)38(10)14-13-30(49-38)37(9)15-16-40(53-37)19-28(42)23(4)32(51-40)24(5)33-25(6)34(47-12)26(7)41(46,52-33)27(8)36(43)44;/h20-35,42,45-46H,13-19H2,1-12H3,(H,43,44);/q;+1/p-1 |
InChI Key |
CPFAJMOABNHQTP-WWHLJFNRSA-M |
SMILES |
CC1CC(C(OC1C2CC(C(O2)C3(CCC(O3)C4(CCC5(O4)CC(C(C(O5)C(C)C6C(C(C(C(O6)(C(C)C(=O)[O-])O)C)OC)C)C)O)C)C)C)(C)O)C.[Na+] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
28-Epimutalomycin; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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